Cas no 635-51-8 (2-phenylbutanedioic acid)

2-phenylbutanedioic acid structure

Product Name:2-phenylbutanedioic acid

CAS No:635-51-8

MF:C₁₀H₁₀O₄

MW:194.184003353119

MDL:MFCD00004256

CID:39327

PubChem ID:95459

Update Time:2025-04-18

2-phenylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

- Phenyl succinic acid
- AKOS BC-1259
- ALPHA-PHENYLSUCCINIC ACID
- D,L-2-PHENYLBUTANEDIOIC ACID
- D,L-2-PHENYLSUCCINIC ACID
- DL-PHENYLSUCCINIC ACID
- (+/-)-PHENYLSUCCINIC ACID
- RARECHEM AL BO 0491
- TIMTEC-BB SBB005412
- phenyl-butanedioicaci
- phenyl-Butanedioicacid
- phenylsuccinic
- Succinic acid, phenyl-
- a-PhenylsuccinicAcid
- (n)-phenylsuccinic acid
- 2-phenylsuccinate
- DL-PHENYLSUICCNIC ACID
- (RS)-Phenylbutanedioic acid
- (±)-Phenylsuccinic acid
- 2-phenylButanedioic acid
- 2-Phenylsuccinic acid
- 2-Phenyl-butanedioic acid
- phenylethane-1,2-dicarboxylic acid
- Butanedioicacid, phenyl- (9CI)
- Succinic acid, phenyl- (6CI,7CI,8CI)
- (RS)-Phenylsuccinicacid
- (?à)-2-Phenylsuccinic acid
- (?à)-Phenylsuccinic acid
- NSC 11342
- NSC 16635
- Phenylsuccinic acid
- Butanedioic acid, phenyl-
- Phenylsuccinicacid
- Butanedioic acid, 2-phenyl-
- .alpha.-Phenylsuccinic acid
- Phenylsuccinate
- LVFFZQQWIZURIO-UHFFFAOYSA-N
- (S)-Phenylsuccinic acid
- (S)-2-Phenylsuccinicacid
- Phenyl-succinic acid
- 2-Phenyl
- NSC-11342
- MFCD02179706
- NSC16635
- EINECS 211-238-1
- F2191-0207
- HYDROXOCOBALAMINHYDROCHLORIDE
- NSC11342
- 10424-29-0
- AC-10389
- SY060989
- Z104478578
- MFCD00004256
- EINECS 223-719-3
- AKOS000120433
- MFCD00065929
- CHEMBL76085
- AKOS016842483
- CS-W015746
- SY012920
- NS00041995
- W-104903
- Phenylsuccinic acid, 98%
- SCHEMBL146867
- 2-Phenyl-succinic acid
- FT-0659274
- DTXSID60883518
- SY101159
- 635-51-8
- EN300-20525
- AB01141076-03
- FT-0605277
- A800937
- FT-0605074
- AI3-23845
- A13276
- FT-0652847
- Racemic phenylsuccinic acid
- A834412
- P0155
- AS-14727
- NSC-16635
- NCGC00334258-01
- AD-232/25000151
- DB-049576
- DB-371686
- DB-073343
- C22494
- DB-051366
- 2-phenylbutanedioic acid
- MDL： MFCD00004256
- Inchi： 1S/C10H10O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)
- InChI Key： LVFFZQQWIZURIO-UHFFFAOYSA-N
- SMILES： OC(C(CC(=O)O)C1C=CC=CC=1)=O
- BRN： 1875051

Computed Properties

Exact Mass: 194.05800
Monoisotopic Mass: 194.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 74.6

Experimental Properties

Color/Form: White to yellow powder.
Density: 1.2534 (rough estimate)
Melting Point: 166.0 to 170.0 deg-C
Boiling Point: 307.8℃ at 760 mmHg
Flash Point: 154.2℃
Refractive Index: 1.5430 (estimate)
Stability/Shelf Life: Combustible. Incompatible with strong oxidizing agents.
PSA: 74.60000
LogP: 1.32950
Solubility: Very soluble in water.

2-phenylbutanedioic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S22-S24/25-S37/39-S26
Hazardous Material Identification：
Risk Phrases：R36/37/38
TSCA：Yes
Storage Condition：Store at 4°C,-4At ℃Store…Better

2-phenylbutanedioic acid Customs Data

HS CODE：2917399090
Customs Data：

China Customs Code:
2917399090

Overview:

2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-phenylbutanedioic acid Pricemore >>

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2-phenylbutanedioic acid Production Method

2-phenylbutanedioic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:635-51-8)苯基丁二酸

Order Number:LE2463916;LE8824;LE6293

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:38

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:635-51-8)DL-Phenylsuccinic acid

Order Number:sfd3599

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

2-phenylbutanedioic acid Related Literature

1. Layered exfoliable crystalline materials based on Sm-, Eu- and Eu/Gd-2-phenylsuccinate frameworks. Crystal structure, topology and luminescence properties

G. E. Gomez,M. C. Bernini,E. V. Brusau,G. E. Narda,D. Vega,A. M. Kaczmarek,R. Van Deun,M. Nazzarro Dalton Trans. 2015 44 3417
2. Azobenzene-containing liquid crystalline polyester with π–π interactions: diverse thermo- and photo-responsive behaviours

Hai-Yi Zhong,Li Chen,Rong Yang,Zhi-Ying Meng,Xiao-Min Ding,Xiao-Feng Liu,Yu-Zhong Wang J. Mater. Chem. C 2017 5 3306
3. Chain folding in main-chain liquid crystalline polyesters: from π–π stacking toward shape memory

Rong Yang,Li Chen,Chao Ruan,Hai-Yi Zhong,Yu-Zhong Wang J. Mater. Chem. C 2014 2 6155
4. Novel liquid crystalline copolyester containing amphi-mesogenic units toward multiple stimuli-response behaviors

Hai-Yi Zhong,Li Chen,Xiao-Feng Liu,Rong Yang,Yu-Zhong Wang J. Mater. Chem. C 2017 5 9702
5. XLVI.—Studies in the phenylsuccinic acid series. Part III. The optically active phenylsuccinic acids and their derivatives

Henry Wren,Howell Williams J. Chem. Soc. Trans. 1916 109 572

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